Cas no 950234-74-9 (N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide)

• Product Name: N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide
• CAS No: 950234-74-9
• MF: C₁₅H₁₆N₂O₅S
• MW: 336.362942695618
• CID: 5430396
• Update Time: 2025-06-23

N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-morpholin-4-ylsulfonylphenyl)furan-3-carboxamide
• 3-Furancarboxamide, N-[4-(4-morpholinylsulfonyl)phenyl]-
• N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide

• Inchi： 1S/C15H16N2O5S/c18-15(12-5-8-22-11-12)16-13-1-3-14(4-2-13)23(19,20)17-6-9-21-10-7-17/h1-5,8,11H,6-7,9-10H2,(H,16,18)
• InChI Key： TWVFIESNBSDBQL-UHFFFAOYSA-N
• SMILES： O1C=CC(C(NC2=CC=C(S(N3CCOCC3)(=O)=O)C=C2)=O)=C1

Additional information on N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide

N-4-(Morpholine-4-sulfonyl)Phenylfuran-3-carboxamide: A Comprehensive Overview

N-4-(Morpholine-4-sulfonyl)phenylfuran-3-carboxamide (CAS No. 950234-74-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. This comprehensive overview aims to provide an in-depth analysis of the chemical properties, biological activities, and recent research advancements associated with N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide.

Chemical Structure and Properties

N-4-(Morpholine-4-sulfonyl)phenylfuran-3-carboxamide is a small molecule with a molecular formula of C₁₆H₁₅NO₅S and a molecular weight of 337.36 g/mol. The compound features a furan ring fused to a carboxamide group, with a morpholine sulfonyl moiety attached to the phenyl ring. This unique structural arrangement contributes to its diverse biological activities and potential therapeutic applications. The presence of the morpholine sulfonyl group imparts polarity and hydrogen-bonding capabilities, which are crucial for its interactions with biological targets.

The physical properties of N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide include a melting point of approximately 185°C and good solubility in polar solvents such as dimethyl sulfoxide (DMSO). These properties make it suitable for various in vitro and in vivo studies, facilitating its evaluation in different biological systems.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the multifaceted biological activities of N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide. One of the most notable aspects is its anti-inflammatory properties. Research has shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism underlying this activity involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide has demonstrated neuroprotective properties. Studies have indicated that it can protect neuronal cells from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that the compound may have potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Relevance and Therapeutic Potential

The therapeutic potential of N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide has been further explored through preclinical studies. Animal models have shown that this compound can effectively reduce inflammation and improve cognitive function in models of neurodegenerative diseases. For instance, in a mouse model of Alzheimer's disease, treatment with N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide led to significant improvements in memory retention and spatial learning tasks.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for further clinical development.

Conclusion

In conclusion, N-4-(morpholine-4-sulfonyl)phenylfuran-3-carboxamide (CAS No. 950234-74-9) is a promising compound with diverse biological activities, including anti-inflammatory and neuroprotective effects. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases, particularly those involving inflammation and neurodegeneration.